6-Bromo-N-phenylhexanamide
Cat. No. B8703390
M. Wt: 270.17 g/mol
InChI Key: BYLQVNZTCGIJPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][C:7](=[O:8])[Cl:9].[CH2:17]1[O:18][CH2:19][CH2:20][CH2:21]1.[NH2:10][c:11]1[cH:12][cH:13][cH:14][cH:15][cH:16]1>>[Br:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][C:7](=[O:8])[NH:10][c:11]1[cH:12][cH:13][cH:14][cH:15][cH:16]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(Cl)CCCCCBr
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1ccccc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(CCCCCBr)Nc1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
